Cas no 941266-18-8 (4-(4-cyano-5-{(4-fluorophenyl)methylamino}-1,3-oxazol-2-yl)-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 4-(4-cyano-5-{(4-fluorophenyl)methylamino}-1,3-oxazol-2-yl)-N,N-diethylbenzene-1-sulfonamide
• CAS No: 941266-18-8
• MF: C₂₁H₂₁FN₄O₃S
• MW: 428.479846715927
• CID: 5429779
• PubChem ID: 16646219
• Update Time: 2025-06-22

4-(4-cyano-5-{(4-fluorophenyl)methylamino}-1,3-oxazol-2-yl)-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 941266-18-8
• AKOS002301599
• AB01281378-01
• 4-(4-cyano-5-{[(4-fluorophenyl)methyl]amino}-1,3-oxazol-2-yl)-N,N-diethylbenzene-1-sulfonamide
• 4-[4-cyano-5-[(4-fluorophenyl)methylamino]-1,3-oxazol-2-yl]-N,N-diethylbenzenesulfonamide
• NCGC00282233-01
• 4-(4-cyano-5-((4-fluorobenzyl)amino)oxazol-2-yl)-N,N-diethylbenzenesulfonamide
• F3330-0064
• 4-(4-cyano-5-{(4-fluorophenyl)methylamino}-1,3-oxazol-2-yl)-N,N-diethylbenzene-1-sulfonamide

• Inchi： 1S/C21H21FN4O3S/c1-3-26(4-2)30(27,28)18-11-7-16(8-12-18)20-25-19(13-23)21(29-20)24-14-15-5-9-17(22)10-6-15/h5-12,24H,3-4,14H2,1-2H3
• InChI Key： RNMAORMPMYIIPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NC(C#N)=C(NCC3C=CC(=CC=3)F)O2)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 428.13183988g/mol
• Monoisotopic Mass: 428.13183988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 108Ų

Additional information on 4-(4-cyano-5-{(4-fluorophenyl)methylamino}-1,3-oxazol-2-yl)-N,N-diethylbenzene-1-sulfonamide

4-(4-Cyano-5-{(4-Fluorophenyl)methylamino}-1,3-Oxazol-2-yl)-N,N-Diethylbenzene-1-Sulfonamide (CAS No. 941266-18-8)

The compound 4-(4-cyano-5-{(4-fluorophenyl)methylamino}-1,3-oxazol-2-yl)-N,N-diethylbenzene-1-sulfonamide, identified by the CAS registry number 941266-18-8, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a sulfonamide group, an oxazole ring, and a fluorinated aromatic substituent. The combination of these functional groups makes it a promising candidate for exploring novel chemical reactions, drug design, and material science applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of this compound involves multi-step processes, including nucleophilic substitutions, coupling reactions, and cyclization steps. Researchers have employed advanced methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis to optimize the production process. These techniques not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications.

The structural features of this compound are particularly interesting from a pharmacological perspective. The presence of a sulfonamide group is known to confer stability and bioavailability to drug candidates. Additionally, the oxazole ring is a heterocyclic structure that can act as a scaffold for various bioactive molecules. The cyano group and the fluorinated phenyl substituent further enhance the molecule's electronic properties, making it a versatile building block for drug discovery.

Recent studies have highlighted the potential of this compound as a lead molecule in anti-cancer drug development. Its ability to inhibit specific kinase enzymes has been demonstrated in vitro, suggesting its role in targeted therapy. Furthermore, computational studies using molecular docking techniques have revealed its potential to bind to key protein targets associated with cancer progression. These findings underscore the importance of this compound in advancing cancer research.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. Researchers have explored its ability to act as an electron transport layer or hole transport layer in these devices, demonstrating improved device performance under specific conditions.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes crucial. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term environmental impact.

In conclusion, 4-(4-cyano-5-{(4-fluorophenyl)methylamino}-1,3-oxazol-2-yl)-N,N-diethylbenzene-1-sulfonamide (CAS No. 941266-18-8) represents a multifaceted molecule with diverse applications across chemistry and related disciplines. Its intricate structure and functional groups make it a valuable tool for researchers in drug discovery, materials science, and environmental studies. As ongoing research continues to uncover its full potential, this compound stands at the forefront of innovative chemical advancements.